Cas no 79859-42-0 (Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-methyl-8-methylene-1,9-dioxo-,(1'R,2'R,3'R,4aS,5R,7S,9aS)-)

• Product name: Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-methyl-8-methylene-1,9-dioxo-,(1'R,2'R,3'R,4aS,5R,7S,9aS)-
• CAS No: 79859-42-0
• MF: C₂₂H₂₈O₇
• MW: 404.45352
• CID: 564237
• PubChem ID: 122739

Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-methyl-8-methylene-1,9-dioxo-,(1'R,2'R,3'R,4aS,5R,7S,9aS)- Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-methyl-8-methylene-1,9-dioxo-,(1'R,2'R,3'R,4aS,5R,7S,9aS)-
• trichorabdal B
• Spiro[1H-7,9a-methanocyclohepta[c]pyran-4(3H),1'-cyclohexane]-2'-carboxaldehyde,3'-[(acetyloxy)methyl]hexahydro-5-hydroxy-3'-
• (2-Formyl-5'-hydroxy-3-methyl-8'-methylidene-1',9'-dioxohexahydro-1'H,3'H-spiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-3-yl)methyl acetate
• 79859-42-0
• NSC639447
• [(3R,4a'R,5'S,7'R,9a'R)-2-Formyl-5'-hydroxy-3-methyl-8'-methylene-1',9'-dioxohexahydrospiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-3-yl]methyl acetate
• [(1R,1'R,6R,7S,9R)-2'-Formyl-7-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl]methyl acetate
• DTXSID101000800
• [(1'R)-2'-formyl-hydroxy-1'-methyl-methylene-dioxo-spiro[[?]-3,3'-cyclohexane]-1'-yl]methyl acetate
• (-)-Trichorabdal B
• InChI=1/C22H28O7/c1-12-14-7-15(25)17-21(11-29-19(27)22(17,8-14)18(12)26)6-4-5-20(3,16(21)9-23)10-28-13(2)24/h9,14-17,25H,1,4-8,10-11H2,2-3H3/t14-,15-,16-,17+,20+,21+,22+/m1/s1
• [(1S,1'R,2'R,5R,6S,7R,9S)-2'-Formyl-7-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl]methyl acetate
• Spiro(cyclohexane-1,4'(3'H)-(1H-7,9a)methanocyclohepta(c)pyran)-2-carboxaldehyde, 3-((acetyloxy)methyl)hexahydro-5'-hydroxy-3-methyl-8'-methylene-1',9'-dioxo-, (4'R-(4'-alpha(2R*,3R*),4'a-alpha,5'-beta,7'-beta,9'a-beta))-
• NSC 639447
• BRN 5778781
• BUJZGALXYNSLEB-YCYJFFQMSA-

• Inchi： InChI=1S/C22H28O7/c1-12-14-7-15(25)17-21(11-29-19(27)22(17,8-14)18(12)26)6-4-5-20(3,16(21)9-23)10-28-13(2)24/h9,14-17,25H,1,4-8,10-11H2,2-3H3/t14-,15-,16?,17+,20-,21?,22+/m0/s1
• InChI Key： BUJZGALXYNSLEB-LNMOHGOKSA-N
• SMILES： CC(=O)OCC1(CCCC2(C1C=O)COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C

Computed Properties

• Exact Mass: 404.18350323g/mol
• Monoisotopic Mass: 404.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų